Cas no 2393030-92-5 ((2-(fluorosulfonyl)phenyl)boronic acid)

• Product Name: (2-(fluorosulfonyl)phenyl)boronic acid
• CAS No: 2393030-92-5
• MF: C₆H₆BFO₄S
• MW: 203.98
• CID: 5093168
• Update Time: 2025-05-21

(2-(fluorosulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(fluorosulfonyl)phenyl)boronic acid

• Inchi： 1S/C6H6BFO4S/c8-13(11,12)6-4-2-1-3-5(6)7(9)10/h1-4,9-10H
• InChI Key： SFWVACZYXUKCTF-UHFFFAOYSA-N
• SMILES： C1C=CC(S(F)(=O)=O)=C(B(O)O)C=1

Additional information on (2-(fluorosulfonyl)phenyl)boronic acid

Comprehensive Overview of (2-(Fluorosulfonyl)phenyl)boronic Acid (CAS No. 2393030-92-5)

(2-(Fluorosulfonyl)phenyl)boronic acid (CAS No. 2393030-92-5) is a highly specialized boronic acid derivative that has garnered significant attention in modern synthetic chemistry and pharmaceutical research. This compound, characterized by its unique fluorosulfonyl and boronic acid functional groups, serves as a versatile building block in cross-coupling reactions, particularly in Suzuki-Miyaura couplings. Its molecular structure, combining electrophilic and nucleophilic reactivity, makes it invaluable for constructing complex organic frameworks. Researchers frequently search for "boronic acid derivatives in drug discovery" or "fluorosulfonyl applications in organic synthesis," reflecting its growing relevance in cutting-edge scientific applications.

The compound's CAS No. 2393030-92-5 is a critical identifier for researchers seeking high-purity reagents for catalytic systems. Its boronic acid moiety enables selective bond formation, while the fluorosulfonyl group enhances stability and reactivity under mild conditions. Recent trends in "green chemistry catalysts" and "biocompatible coupling reagents" highlight its potential in sustainable synthesis. Analytical techniques like NMR and HPLC confirm its purity, addressing common queries such as "how to characterize boronic acid derivatives" or "quality control for synthetic intermediates."

In material science, (2-(fluorosulfonyl)phenyl)boronic acid is explored for polymer functionalization and sensor development. Its dual functionality aligns with searches for "multifunctional organic linkers" and "advanced materials precursors." The compound's compatibility with aqueous and organic phases answers industrial demands for "water-tolerant coupling reagents." Safety data sheets emphasize proper handling, though it avoids classification as a hazardous material, addressing concerns like "non-toxic boronic acid alternatives."

Patent literature reveals applications in OLED materials and bioconjugation, resonating with queries about "boronic acids in optoelectronics." Its stability profile makes it preferable for "long-term storage of synthetic intermediates." Computational studies on its reactivity patterns cater to searches for "DFT calculations for boronic acids." As research progresses, this compound continues to bridge gaps between academic exploration and industrial scalability, fulfilling needs for "high-yield cross-coupling reagents" and "customizable molecular scaffolds."

Emerging studies investigate its role in PROTAC development, responding to trending topics like "targeted protein degradation tools." The compound's metadata in chemical databases (e.g., Reaxys, SciFinder) is frequently updated, reflecting its evolving applications. Manufacturers optimize synthesis routes to meet demands for "cost-effective boronic acid derivatives," while quality benchmarks address "pharmaceutical-grade intermediates" requirements. This positions CAS No. 2393030-92-5 as a cornerstone in modern synthetic methodologies.